Cas no 1803836-17-0 (2-Methoxy-3-methyl-4-nitropyridine)

• Product Name: 2-Methoxy-3-methyl-4-nitropyridine
• CAS No: 1803836-17-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4908036
• Update Time: 2025-05-20

2-Methoxy-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-methyl-4-nitropyridine

• Inchi： 1S/C7H8N2O3/c1-5-6(9(10)11)3-4-8-7(5)12-2/h3-4H,1-2H3
• InChI Key： TZYHOJCEJUDRJX-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9

Additional information on 2-Methoxy-3-methyl-4-nitropyridine

Comprehensive Overview of 2-Methoxy-3-methyl-4-nitropyridine (CAS No. 1803836-17-0): Properties, Applications, and Industry Insights

2-Methoxy-3-methyl-4-nitropyridine (CAS No. 1803836-17-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique molecular structure, combining a methoxy group, methyl substituent, and nitro functionality on a pyridine backbone. Its CAS number 1803836-17-0 serves as a critical identifier for researchers sourcing high-purity intermediates for drug discovery programs.

Recent trends in AI-driven drug discovery and green chemistry have increased demand for structurally diverse building blocks like 2-Methoxy-3-methyl-4-nitropyridine. Analytical techniques including HPLC purity analysis, mass spectrometry characterization, and NMR structural confirmation are essential for quality control. The compound's nitropyridine core exhibits interesting electronic properties that make it valuable for designing kinase inhibitors and catalytic ligands in medicinal chemistry.

The global market for pyridine derivatives is projected to grow at 6.2% CAGR through 2030, with 2-Methoxy-3-methyl-4-nitropyridine finding applications in: pharmaceutical intermediates, material science research, and specialty chemical synthesis. Its CAS 1803836-17-0 designation helps researchers avoid confusion with similar compounds when ordering from chemical databases. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are crucial for maintaining stability.

Emerging research explores the compound's potential in photocatalysis and electronic materials, with particular interest in its nitro group reactivity. The methoxy substitution pattern influences both solubility and metabolic stability when incorporated into drug candidates. Analytical data sheets for CAS 1803836-17-0 typically include specifications for melting point range, chromatographic purity, and residual solvent content.

Environmental considerations are increasingly important, with manufacturers of 2-Methoxy-3-methyl-4-nitropyridine adopting waste minimization strategies and atom-efficient syntheses. The compound's structure-activity relationships continue to be investigated through computational modeling and high-throughput screening platforms. Researchers frequently search for supplier information, technical data sheets, and synthetic protocols related to this specific nitropyridine derivative.

Quality benchmarks for CAS 1803836-17-0 require rigorous testing for isomeric impurities and degradation products. The compound's spectral fingerprints (IR, UV-Vis) serve as important identification markers. In material science applications, its electron-withdrawing characteristics contribute to interesting charge transport properties in organic semiconductors and coordination complexes.

Recent patent literature reveals growing utilization of 2-Methoxy-3-methyl-4-nitropyridine in bioconjugation chemistry and prodrug design. The pyridine nitrogen provides a handle for further functionalization, while the nitro group can be selectively reduced to access valuable amino derivatives. Analytical method development for this compound often focuses on HPLC method optimization and impurity profiling to meet regulatory requirements.

Supply chain transparency for CAS 1803836-17-0 has become a priority, with buyers requesting detailed certificates of analysis and GMP compliance documentation. The compound's crystallinity properties and polymorphic forms are subjects of ongoing investigation, particularly for pharmaceutical applications requiring strict solid-state characterization.